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Compound of Interest

Compound Name: Sodium Methyl 2-Sulfolaurate

Cat. No.: B1630109

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium Methyl 2-Sulfolaurate is an anionic surfactant derived from lauric acid, a fatty acid
commonly sourced from coconut oil. It belongs to the class of sulfonate surfactants and is
recognized for its excellent cleansing, foaming, and emulsifying properties. Its chemical
structure features a hydrophobic hydrocarbon tail and a hydrophilic sulfonate group, which
imparts its surface-active characteristics. This guide provides an in-depth overview of the core
physicochemical properties of Sodium Methyl 2-Sulfolaurate, complete with experimental
methodologies and visual representations of its mechanism of action.

Core Physicochemical Properties

The efficacy and application of Sodium Methyl 2-Sulfolaurate in various formulations are
dictated by its fundamental physicochemical parameters. These properties have been
guantitatively determined and are summarized below.

Quantitative Data Summary
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Property Value Units Conditions Reference
Molecular

C13H25Na0O5S - - [1][2]
Formula
Molecular Weight  316.39 g/mol - [1][2]
CAS Number 4016-21-1 - - [1]

Critical Micelle

Concentration 13.20 mmol/L 28 °C [3]
(CMC)

Hydrophile-

Lipophile 14.7 - - [3]

Balance (HLB)

Krafft Point Below 0 °C - [31[4]
_ Can lower to _
Surface Tension 38.4 mN/m Aqueous solution  [4]
H Stabili
i v 5t0 10 - - [5]
Range

Key Physicochemical Characteristics

Appearance and Solubility: Sodium Methyl 2-Sulfolaurate typically presents as a clear to
slightly yellow liquid or a white powder/granules.[5][6] It is highly soluble in water due to its ionic
nature.[5]

Surfactant Properties: As a surfactant, its primary role is to reduce the surface tension of a
liquid or the interfacial tension between two immiscible phases, such as oil and water.[7] This
property is fundamental to its function as a cleansing agent, foaming agent, and emulsifier.[8]

Critical Micelle Concentration (CMC): The CMC is a critical parameter that defines the
concentration at which surfactant molecules self-assemble into micelles.[9] For Sodium Methyl
2-Sulfolaurate, the CMC is 13.20 mmol/L at 28 °C.[3] Above this concentration, the surfactant
molecules form structures that can encapsulate oils and dirt, enhancing cleaning efficiency.[5]
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Hydrophile-Lipophile Balance (HLB): The HLB value of 14.7 indicates that Sodium Methyl 2-
Sulfolaurate is a hydrophilic surfactant, making it an effective oil-in-water emulsifier and
solubilizer.[3]

Krafft Point: The Krafft point is the temperature at which the solubility of a surfactant equals its
CMC. With a Krafft point below 0 °C, Sodium Methyl 2-Sulfolaurate is effective even at low
temperatures.[3][4]

Stability: This surfactant is stable across a wide pH range, typically between 5 and 10.[5] It also
demonstrates good tolerance to hard water.[2]

Biodegradability: Sodium Methyl 2-Sulfolaurate is considered to be environmentally friendly

due to its biodegradability.

Synthesis of Sodium Methyl 2-Sulfolaurate

The synthesis of Sodium Methyl 2-Sulfolaurate is a multi-step process that begins with the
esterification of lauric acid with methanol to produce methyl laurate.[3][5] This is followed by the
sulfonation of the methyl laurate, typically using chlorosulfonic acid or sulfur trioxide, to
introduce a sulfonate group.[3][5] The final step is the neutralization of the sulfonated product
with a sodium base, such as sodium carbonate or sodium bicarbonate, to yield Sodium Methyl
2-Sulfolaurate.[5]
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Caption: Synthesis workflow for Sodium Methyl 2-Sulfolaurate.

Mechanism of Action: Surfactancy and Micelle
Formation

The primary mechanism of action for Sodium Methyl 2-Sulfolaurate is its surface activity. In
agueous solutions, the individual surfactant molecules (unimers) initially populate the air-water
interface, reducing the surface tension. As the concentration increases to the Critical Micelle
Concentration (CMC), these molecules aggregate to form micelles. Micelles are spherical
structures with a hydrophobic core, formed by the lauryl hydrocarbon tails, and a hydrophilic
shell, composed of the sulfonate head groups. This structure allows them to encapsulate
hydrophobic substances like oils and dirt, facilitating their removal in washing processes.
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Caption: Micelle formation process of Sodium Methyl 2-Sulfolaurate.

Experimental Protocols

Detailed experimental protocols are crucial for the accurate determination of the
physicochemical properties of surfactants. Below are outlines of standard methodologies.
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Determination of Critical Micelle Concentration (CMC)

Method: Surface Tensiometry
o Preparation of Solutions: Prepare a series of agueous solutions of Sodium Methyl 2-

Sulfolaurate with varying concentrations, typically spanning a range from well below to well
above the expected CMC.

 Instrumentation: Utilize a tensiometer (e.g., a Du Nouy ring or Wilhelmy plate tensiometer).
o Measurement: Measure the surface tension of each solution at a constant temperature.

o Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant
concentration. The plot will typically show a sharp decrease in surface tension followed by a
plateau. The concentration at the intersection of the two linear portions of the curve is the
CMC.[10]
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Caption: Workflow for CMC determination by surface tensiometry.

Determination of Hydrophile-Lipophile Balance (HLB)

Method: Griffin's Method (Calculation)

The HLB value for non-ionic surfactants can be calculated using Griffin's formula. For ionic
surfactants like Sodium Methyl 2-Sulfolaurate, experimental methods are often preferred, but
empirical calculations can provide an estimate. A more practical approach for determining the
required HLB of an oil phase is to prepare a series of emulsifier blends with known HLB values
and observe which blend provides the most stable emulsion.

o Emulsifier Blends: Prepare a series of blends using a high HLB emulsifier (like Sodium
Methyl 2-Sulfolaurate) and a low HLB emulsifier.

o Emulsion Preparation: Prepare emulsions of a specific oil phase with each emulsifier blend.

 Stability Observation: Observe the stability of the emulsions over time (e.g., by monitoring
creaming, coalescence, or phase separation).

o HLB Determination: The HLB of the blend that produces the most stable emulsion
corresponds to the required HLB of the oil phase.

Applications in Research and Development

The favorable physicochemical properties of Sodium Methyl 2-Sulfolaurate make it a
versatile ingredient in various applications:

e Personal Care Products: Its mildness and excellent foaming capabilities make it suitable for
shampoos, body washes, and facial cleansers.[6]

e Industrial Cleaners: It is used in laundry detergents, carpet cleaners, and surface cleaners
due to its effective cleaning power.[4]

e Drug Delivery: While not a primary application, its emulsifying and solubilizing properties
could be explored for the formulation of poorly water-soluble drugs. The formation of micelles
can serve as nanocarriers for hydrophobic drug molecules.
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Conclusion

Sodium Methyl 2-Sulfolaurate is a high-performance anionic surfactant with a well-defined
set of physicochemical properties. Its high water solubility, low Krafft point, and excellent
surface activity contribute to its widespread use in cleansing and emulsifying applications. For
researchers and drug development professionals, understanding these core properties is
essential for formulating effective and stable products. The experimental protocols outlined
provide a basis for the consistent and accurate characterization of this and other surfactant
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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